Cas no 2680775-96-4 (benzyl N-1-(2-bromophenyl)ethyl-N-(2-methylpropyl)carbamate)

• Product Name: benzyl N-1-(2-bromophenyl)ethyl-N-(2-methylpropyl)carbamate
• CAS No: 2680775-96-4
• MF: C₂₀H₂₄BrNO₂
• MW: 390.314064979553
• CID: 5624291
• PubChem ID: 165926392
• Update Time: 2025-05-20

benzyl N-1-(2-bromophenyl)ethyl-N-(2-methylpropyl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[1-(2-bromophenyl)ethyl]-N-(2-methylpropyl)carbamate
• 2680775-96-4
• EN300-28302628
• benzyl N-1-(2-bromophenyl)ethyl-N-(2-methylpropyl)carbamate

• Inchi： 1S/C20H24BrNO2/c1-15(2)13-22(16(3)18-11-7-8-12-19(18)21)20(23)24-14-17-9-5-4-6-10-17/h4-12,15-16H,13-14H2,1-3H3
• InChI Key： QKVHWTJNZFDDFL-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(C)N(C(=O)OCC1C=CC=CC=1)CC(C)C

Computed Properties

• Exact Mass: 389.09904g/mol
• Monoisotopic Mass: 389.09904g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 29.5Ų

Additional information on benzyl N-1-(2-bromophenyl)ethyl-N-(2-methylpropyl)carbamate

Benzyl N-1-(2-Bromophenyl)Ethyl-N-(2-Methylpropyl)Carbamate: A Comprehensive Overview

Benzyl N-1-(2-bromophenyl)ethyl-N-(2-methylpropyl)carbamate, with the CAS number 2680775-96-4, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, often referred to as benzyl N-1-(2-bromophenyl)ethyl-N-(2-methylpropyl)carbamate, has garnered attention due to its unique structural properties and potential applications in various industries. Recent studies have highlighted its role in advanced materials synthesis, drug delivery systems, and as a precursor in the development of novel chemical compounds.

The molecular structure of benzyl N-1-(2-bromophenyl)ethyl-N-(2-methylpropyl)carbamate is characterized by a complex arrangement of functional groups. The presence of a bromine atom at the ortho position of the phenyl ring introduces unique electronic properties, making it a valuable substrate for further chemical modifications. Researchers have explored its reactivity under various conditions, revealing its potential as an intermediate in the synthesis of biologically active compounds. For instance, recent findings suggest that this compound can serve as a building block for developing anti-inflammatory agents and antioxidants.

One of the most notable advancements involving benzyl N-1-(2-bromophenyl)ethyl-N-(2-methylpropyl)carbamate is its application in polymer science. Scientists have successfully incorporated this compound into polymeric materials, enhancing their mechanical and thermal properties. The ability to tailor the polymer's performance by modifying the side chains of this compound has opened new avenues for its use in high-performance composites and advanced coatings.

In terms of synthesis, benzyl N-1-(2-bromophenylethel)-N-(isobutylethel)carbamate (CAS No. 2680775-96-4) is typically prepared through a multi-step process involving nucleophilic substitution and carbamate formation. Recent optimizations in reaction conditions have significantly improved the yield and purity of the compound, making it more accessible for large-scale production. These improvements are particularly relevant for industries relying on high-quality chemical intermediates.

Another area where this compound has shown promise is in catalysis. Studies have demonstrated that benzene derivative with bromine substituent (CAS No. 2680775-96-4) can act as a ligand in transition metal-catalyzed reactions, facilitating selective transformations of organic substrates. This discovery has implications for green chemistry, offering a pathway to more sustainable chemical processes.

Furthermore, the environmental impact of benzene-based carbamate derivatives (CAS No. 2680775-96-4) has been a topic of recent research. Efforts are underway to assess their biodegradability and potential toxicity to aquatic life. Preliminary results indicate that proper handling and disposal protocols can mitigate any adverse effects, aligning with global sustainability goals.

In conclusion, benzene derivative with bromine substituent (CAS No. 2680775-96-4), or benzene-based carbamate derivatives, represents a versatile compound with diverse applications across multiple disciplines. Its structural complexity and reactivity make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new uses and optimizations, this compound is poised to play an increasingly important role in advancing modern chemistry and materials science.